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Compound of Interest

Compound Name: GSK143

Cat. No.: B612048

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of GSK143, a potent and selective spleen tyrosine kinase (SYK)
inhibitor. Adherence to these guidelines is critical to ensure personnel safety and maintain a
secure laboratory environment.

Understanding the Compound: GSK143 Profile

GSK143 is an orally active and highly selective inhibitor of spleen tyrosine kinase (SYK).[1][2]
As a potent kinase inhibitor, it should be handled as a hazardous substance.[3] Primary routes
of occupational exposure include inhalation of powder, skin contact, and accidental ingestion.

[3]

Property Value Source
Molecular Weight 415.32
Formula C17H22N602:2HCI
Appearance White to beige powder

N Soluble to 100 mM in water
Solubility

and DMSO

Storage Store at -20°C
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Personal Protective Equipment (PPE) Protocol

A comprehensive PPE protocol is mandatory for all personnel handling GSK143 in solid or

solution form. The following table outlines the minimum required PPE.

Protection Type

Specification

Rationale

ANSI Z87.1-compliant safety

Protects against splashes and

Eye & Face goggles with a full face shield ] )
aerosolized patrticles.
worn over them.
Nitrile gloves offer resistance
Double-gloving with nitrile to a range of chemicals.
Hand gloves. The outer glove should  Double-gloving minimizes the

have a long cuff.

risk of exposure from tears or

punctures.

Respiratory

NIOSH-approved N95 or

higher-rated respirator.

Required when handling the
solid compound outside of a
certified containment system
(e.g., fume hood) to prevent

inhalation.[3]

Body

Disposable gown with shoe

and hair covers.

Prevents contamination of
personal clothing and the

laboratory environment.[3]

Step-by-Step Handling and Preparation Workflow

The following workflow is designed to minimize exposure and ensure accurate preparation of

GSK143 solutions. All handling of the solid compound must be performed in a certified

chemical fume hood or biological safety cabinet.
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Preparation

Don appropriate PPE

Prepare handling area in a fume hood

Weigh GSK143 solid

Dissolve in appropriate solvent (e.g., DMSO)

Stor
Y

age
A

Store stock solution at -20°C or -80°C

Contaminated weigh paper, tips

Contaminated solvents

A/ A
Dispose of liquid waste in a labeled hazardous liquid waste container

Disposal

A/
Dispose of sharps in a designated hazardous sharps container Dispose of solid waste in a labeled hazardous waste container

Click to download full resolution via product page

Procedural workflow for the safe handling and preparation of GSK143.

GSK143 Mechanism of Action: SYK Signaling

Pathway
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GSK143 is a potent inhibitor of Spleen Tyrosine Kinase (SYK). SYK is a non-receptor tyrosine
kinase that plays a crucial role in the signaling pathways of various immune cells.[2][4] Upon
activation, SYK initiates a cascade of downstream signaling events that are involved in
inflammation and cell proliferation.[2]

Cell Surface Receptor Activation SYK Activation

Immune Receptor (e.g., BCR, FcR) 4

Recruitment & Phosphoryjation Inhibition

SYK

Downstream| Signaling

PLCy g R MAPK Pathway

NF-kB Pathway

Cellular Response

Inflammation, Proliferation, Survival

Click to download full resolution via product page

Simplified SYK signaling pathway and the inhibitory action of GSK143.
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Disposal Plan

All materials that have come into contact with GSK143 are considered hazardous waste and

must be disposed of according to institutional and local regulations.[3]

Waste Type

Disposal Container

Disposal Method

Solid Hazardous Waste

Yellow chemotherapy waste
bin or other designated,
sealed, and labeled hazardous

waste container.[3]

High-temperature incineration
by a certified hazardous waste

management company.[3]

Liquid Hazardous Waste

Labeled, leak-proof hazardous

liquid waste container.[3]

Incineration by a certified
hazardous waste management
company. DO NOT pour down
the drain.[3]

Sharps Hazardous Waste

Puncture-proof, labeled sharps
container designated for

hazardous waste.[3]

Autoclaving followed by
incineration or as per
institutional protocol for

hazardous sharps.[3]

Emergency Procedures:

» Spill: In the event of a small spill within a chemical fume hood, trained personnel wearing

appropriate PPE can clean the spill.[5] Carefully collect the material with absorbent pads and

place it in a sealed, labeled hazardous waste container.[5] For larger spills or spills outside of

a containment system, evacuate the area and contact the institution's environmental health

and safety office.

e Exposure: In case of skin or eye contact, immediately flush the affected area with copious

amounts of water for at least 15 minutes and seek medical attention. If inhaled, move to

fresh air and seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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